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Compound of Interest

Compound Name: 6-Isopropylpicolinaldehyde

CAS No.: 153646-83-4

Cat. No.: B114233 Get Quote

Abstract & Scope
6-isopropylpicolinaldehyde (6-isopropylpyridine-2-carboxaldehyde) is a critical heterocyclic

intermediate used in the synthesis of chiral ligands (e.g., Pybox) and pharmaceutical

pharmacophores. Its analysis is often complicated by the reactivity of the aldehyde group and

the basicity of the pyridine ring, which can lead to peak tailing and on-column oxidation. This

guide provides a self-validating GC-MS protocol optimized for structural confirmation and

impurity profiling, mitigating common analytical artifacts.
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Property Specification

Compound Name 6-Isopropylpicolinaldehyde

IUPAC Name 6-(propan-2-yl)pyridine-2-carbaldehyde

CAS Number 153646-83-4

Molecular Formula

C

H

NO

Molecular Weight 149.19 g/mol

Physical State Pale yellow liquid (at 25°C)

Solubility
Soluble in DCM, Ethyl Acetate, Methanol;

Sparingly soluble in water

Storage
2–8°C, under inert atmosphere (Ar/N

) to prevent oxidation

Experimental Protocol
Sample Preparation
Objective: Minimize oxidation and prevent inlet discrimination.

Solvent Selection: Use Dichloromethane (DCM) (HPLC Grade). DCM provides excellent

solubility and low boiling point, ensuring sharp solvent peaks. Avoid protic solvents (e.g.,

alcohols) if derivatization is not intended, to prevent hemiacetal formation.

Concentration: Prepare a stock solution of 1.0 mg/mL (1000 ppm).

Filtration: Filter through a 0.22 µm PTFE syringe filter into an amber autosampler vial (to

protect from photodegradation).

Process Control: Analyze immediately. If storage is required, keep at -20°C.
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Instrumentation Parameters (GC-MS)
System: Agilent 7890B GC / 5977B MSD (or equivalent).

Parameter Setting Rationale

Column
Rxi-5Sil MS (30 m × 0.25 mm

× 0.25 µm)

Low-bleed, non-polar phase

reduces interaction with the

basic pyridine nitrogen.

Inlet Temp 250°C
Sufficient for volatilization

without thermal degradation.

Injection Mode Split (20:1)

Prevents column overload;

improves peak shape for polar

heterocycles.

Carrier Gas
Helium @ 1.2 mL/min

(Constant Flow)

Optimal linear velocity for

resolution.

Oven Program

60°C (1 min)

15°C/min

280°C (3 min)

Slow ramp ensures separation

from potential oxidation

byproducts (carboxylic acids).

Transfer Line 280°C
Prevents condensation of high-

boiling impurities.

Ion Source EI (70 eV), 230°C
Standard ionization for library

matching.

Scan Range m/z 40 – 300

Covers molecular ion and key

fragments; excludes solvent

background.

Analytical Workflow Diagram

Raw Sample
(6-isopropylpicolinaldehyde)

Solvation in DCM
(1 mg/mL)

 Dissolve GC Inlet
(Split 20:1, 250°C)

 Inject Capillary Separation
(Rxi-5Sil MS)

 Volatilize MS Detection
(EI, 70eV)

 Elute Data Analysis
(Frag. Pattern Verification)

 Digitize
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Click to download full resolution via product page

Figure 1: Optimized analytical workflow ensuring sample integrity from preparation to detection.

Results & Discussion
Chromatographic Performance
Under the prescribed conditions, 6-isopropylpicolinaldehyde elutes as a sharp, symmetrical

peak.

Retention Time (Approx): 8.5 – 9.5 minutes.

Potential Artifacts: A broad, tailing peak eluting after the main peak indicates the presence of

6-isopropylpicolinic acid (oxidation product). A split peak indicates inlet overload or active

sites in the liner.[1]

Mass Spectral Interpretation
The identification is confirmed by a distinct fragmentation pattern characteristic of alkyl-

substituted pyridine aldehydes.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b114233?utm_src=pdf-body-img
https://www.benchchem.com/product/b114233?utm_src=pdf-body
https://www.youtube.com/watch?v=AB4hFZnod1c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z (Ion) Abundance Fragment Identity Mechanistic Origin

149 High [M] Molecular Ion (Stable

aromatic system)

148 Medium [M-H]
Loss of aldehydic

hydrogen (common in

aldehydes)

134 Base Peak (100%)

[M-CH

]

Loss of methyl from

isopropyl group

(Benzylic-type

cleavage)

121 Low [M-CO]
Loss of Carbon

Monoxide from

aldehyde

120 Medium [M-CHO] Loss of formyl radical

106 Medium

[Py-CH=CH

]
Vinylpyridine fragment

79 Low

[C

H

N]

Pyridine ring fragment

Fragmentation Pathway Diagram
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Figure 2: Proposed EI fragmentation pathway. The loss of a methyl group (m/z 134) is the

diagnostic base peak.

Troubleshooting & Optimization
Issue: Peak Tailing

Cause: Interaction between the basic pyridine nitrogen and acidic silanol groups on the

column or liner.

Solution: Use a Base-Deactivated Liner (e.g., Restek Sky or Agilent Ultra Inert). Ensure the

column is "MS Grade" or "Amine-tested".

Issue: Appearance of m/z 165 peak
Cause: Oxidation of the aldehyde to carboxylic acid (MW 165) during sample prep or

storage.

Solution: Prepare samples in an inert atmosphere (glovebox) if possible. Add a trace of BHT

(butylated hydroxytoluene) as a stabilizer if the assay permits.
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Issue: Split Peaks
Cause: Solvent mismatch or column overload.

Solution: Increase Split Ratio to 50:1 or reduce injection volume to 0.5 µL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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